Cas no 1804589-90-9 (3-Amino-5-cyano-6-iodo-2-(trifluoromethoxy)pyridine)

3-Amino-5-cyano-6-iodo-2-(trifluoromethoxy)pyridine is a versatile heterocyclic compound featuring a trifluoromethoxy substituent, an amino group, a cyano group, and an iodine atom on a pyridine scaffold. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of fluorinated active ingredients. The presence of both electron-withdrawing (cyano, trifluoromethoxy) and electron-donating (amino) groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitated by the iodo substituent. The trifluoromethoxy group improves metabolic stability and lipophilicity, making it useful in drug discovery. This compound is suitable for applications requiring precise functionalization of pyridine derivatives.
3-Amino-5-cyano-6-iodo-2-(trifluoromethoxy)pyridine structure
1804589-90-9 structure
Product Name:3-Amino-5-cyano-6-iodo-2-(trifluoromethoxy)pyridine
CAS No:1804589-90-9
MF:C7H3F3IN3O
MW:329.01790356636
CID:4911199
Update Time:2025-06-13

3-Amino-5-cyano-6-iodo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-5-cyano-6-iodo-2-(trifluoromethoxy)pyridine
    • Inchi: 1S/C7H3F3IN3O/c8-7(9,10)15-6-4(13)1-3(2-12)5(11)14-6/h1H,13H2
    • InChI Key: ZOJJHPNVEKTOQP-UHFFFAOYSA-N
    • SMILES: IC1=C(C#N)C=C(C(=N1)OC(F)(F)F)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 276
  • XLogP3: 2.1
  • Topological Polar Surface Area: 71.9

3-Amino-5-cyano-6-iodo-2-(trifluoromethoxy)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A026003518-500mg
3-Amino-5-cyano-6-iodo-2-(trifluoromethoxy)pyridine
1804589-90-9 97%
500mg
$989.80 2022-04-02
Alichem
A026003518-1g
3-Amino-5-cyano-6-iodo-2-(trifluoromethoxy)pyridine
1804589-90-9 97%
1g
$1,814.40 2022-04-02

Additional information on 3-Amino-5-cyano-6-iodo-2-(trifluoromethoxy)pyridine

Comprehensive Guide to 3-Amino-5-cyano-6-iodo-2-(trifluoromethoxy)pyridine (CAS No. 1804589-90-9): Properties, Applications, and Industry Insights

3-Amino-5-cyano-6-iodo-2-(trifluoromethoxy)pyridine (CAS No. 1804589-90-9) is a high-value heterocyclic compound widely recognized for its unique structural features and versatile applications in pharmaceutical and agrochemical research. This iodinated pyridine derivative combines a trifluoromethoxy group, a cyano substituent, and an amino functional group, making it a critical intermediate in modern synthetic chemistry. Its molecular formula, C7H3F3IN3O, reflects its compact yet highly functionalized architecture, which is increasingly sought after in drug discovery and material science.

The compound’s CAS number 1804589-90-9 serves as a unique identifier in global chemical databases, ensuring precise tracking in regulatory and commercial contexts. Researchers frequently search for "3-Amino-5-cyano-6-iodo-2-(trifluoromethoxy)pyridine synthesis" or "CAS 1804589-90-9 suppliers," highlighting its demand in specialized markets. Its trifluoromethoxy group enhances metabolic stability, a property highly valued in the design of bioactive molecules, while the iodo substituent offers opportunities for further functionalization via cross-coupling reactions.

In the context of trending topics, this compound aligns with the growing interest in fluorinated building blocks and halogenated intermediates, which are pivotal in developing next-generation therapeutics. Searches for "fluorine in drug design 2024" or "iodo-pyridine applications" underscore its relevance. The cyano group further expands its utility, enabling transformations into amides, carboxylic acids, or tetrazoles, which are common pharmacophores in kinase inhibitors and antiviral agents.

From a synthetic perspective, 3-Amino-5-cyano-6-iodo-2-(trifluoromethoxy)pyridine is typically prepared via sequential halogenation and nucleophilic substitution reactions. Optimized protocols for its production often involve palladium-catalyzed couplings or copper-mediated cyanation, topics frequently queried as "pyridine functionalization techniques." Its stability under ambient conditions and solubility in polar organic solvents like DMSO or acetonitrile make it a practical choice for laboratory-scale reactions.

The compound’s role in agrochemical innovation is another area of interest. With rising global attention on "sustainable crop protection," its structural motifs are explored in herbicidal and fungicidal formulations. Patent literature reveals derivatives of this scaffold exhibiting activity against resistant plant pathogens, addressing search trends like "novel agrochemical intermediates 2024."

Quality control of CAS 1804589-90-9 relies on advanced analytical techniques, including HPLC, NMR, and mass spectrometry. Purity thresholds (>98%) are critical for reproducible results, a concern echoed in queries such as "HPLC methods for pyridine derivatives." Suppliers often provide detailed COA (Certificate of Analysis) documentation to meet industry standards.

In summary, 3-Amino-5-cyano-6-iodo-2-(trifluoromethoxy)pyridine represents a convergence of multidisciplinary chemistry, bridging gaps between academia and industrial R&D. Its adaptability to diverse synthetic pathways and alignment with current research trends ensure its continued prominence in scientific literature and commercial catalogs.

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